Cas no 1805050-46-7 (Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate
• CAS No: 1805050-46-7
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 4952922
• Update Time: 2025-06-07

Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate

• Inchi： 1S/C11H9F2NO2/c1-6-3-4-7(11(15)16-2)9(10(12)13)8(6)5-14/h3-4,10H,1-2H3
• InChI Key： NCGABFXZJCTXBY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C)C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate

Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate (CAS No. 1805050-46-7): A Comprehensive Overview

Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate, identified by its CAS number 1805050-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and agrochemicals. Its molecular structure, featuring a benzoate core substituted with a cyano group, a difluoromethyl group, and a methyl group, contributes to its distinct chemical properties and reactivity.

The synthesis of Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic versatility. The presence of the cyano group at the third position and the difluoromethyl group at the second position imparts specific electronic and steric properties to the molecule. These properties are crucial for its interaction with biological targets, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate is no exception, as its structure suggests it may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts.

One of the most compelling aspects of Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate is its potential role in the development of novel antimicrobial agents. The combination of the cyano group and the difluoromethyl group creates a molecular framework that can interfere with essential bacterial processes. Recent studies have demonstrated that similar structural motifs can disrupt bacterial cell wall synthesis and DNA replication, leading to potent antimicrobial activity. This opens up exciting possibilities for the use of Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate in combating resistant bacterial strains.

Additionally, the compound's unique structure makes it an attractive candidate for further exploration in the field of agrochemicals. The presence of multiple functional groups provides opportunities for designing molecules that can interact with plant enzymes and receptors, potentially leading to the development of new pesticides and herbicides. These applications are particularly relevant in the context of global food security challenges, where innovative solutions are needed to protect crops from pests and diseases.

The synthetic pathways for Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate have been optimized to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in organic synthesis methodologies that are enabling the exploration of complex molecular architectures.

From a computational chemistry perspective, Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate has been subjected to detailed molecular modeling studies. These studies aim to elucidate its interaction with biological targets at an atomic level, providing insights into its potential pharmacological effects. The computational analysis has revealed that the compound can bind effectively to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

The future prospects for Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate are promising, with ongoing research focused on expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. These derivatives could find applications in treating a wide range of diseases, from infectious disorders to chronic conditions.

In conclusion, Methyl 3-cyano-2-difluoromethyl-4-methylbenzoate (CAS No. 1805050-46-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in ongoing research efforts aimed at developing innovative therapeutic solutions.